Cas no 64768-01-0 (2,4,6-Octatrienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E,E)-)

• Product name: 2,4,6-Octatrienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E,E)-
• CAS No: 64768-01-0
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 1680579

2,4,6-Octatrienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienedioic acid, 2,7-dimethyl-, diethyl ester, (E,E,E)-
• 2,4,6-Octatrienedioic acid, 2,7-dimethyl-, 1,8-diethyl ester, (2E,4E,6E)-

• Inchi： 1S/C14H20O4/c1-5-17-13(15)11(3)9-7-8-10-12(4)14(16)18-6-2/h7-10H,5-6H2,1-4H3/b8-7+,11-9+,12-10+
• InChI Key： GHGJPSYFTKYWIA-BGSVYHRFSA-N
• SMILES： C(OCC)(=O)/C(/C)=C/C=C/C=C(\C)/C(OCC)=O

Computed Properties

• Exact Mass: 252.1362

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 358.4±25.0 °C(Predicted)
• PSA: 52.6